Cas no 30933-66-5 (1H-Indole-4-acetonitrile)

• Product Name: 1H-Indole-4-acetonitrile
• CAS No: 30933-66-5
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD09263861
• CID: 298234
• PubChem ID: 12825938
• Update Time: 2025-04-19

1H-Indole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-4-yl)acetonitrile
• 1H-Indole-4-acetonitrile
• 4-(cyanomethyl)indole
• 4-Cyanmethyl-indol
• 4-cyanomethylindole
• AG-F-02597
• ANW-64337
• CTK1C1369
• Cyanomethyl-4-indol
• Indol-4-yl-acetonitril
• indol-4-yl-acetonitrile
• RD-0157
• Indole-4-acetonitrile
• CS-0269018
• AKOS004122075
• EN300-170924
• DTXSID50510841
• (1H-Indol-4-yl)acetonitrile
• AM86104
• J-504706
• 1H-INDOL-4-YLACETONITRILE
• 30933-66-5
• MFCD09263861
• FT-0746767
• SCHEMBL10547184
• A876065
• DA-19986

• MDL： MFCD09263861
• Inchi： 1S/C10H8N2/c11-6-4-8-2-1-3-10-9(8)5-7-12-10/h1-3,5,7,12H,4H2
• InChI Key： GRDGWHIQADJRCG-UHFFFAOYSA-N
• SMILES： N1C=CC2C(CC#N)=CC=CC1=2

Computed Properties

• Exact Mass: 156.06884
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115 ºC
• Boiling Point: 374.1±17.0 ºC (760 Torr),
• Flash Point: 127.6±6.1 ºC,
• Refractive Index: 1.673
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 39.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles